2-(3-(Ethoxymethyl)piperidin-1-yl)aniline
Overview
Description
“2-(3-(Ethoxymethyl)piperidin-1-yl)aniline” is a chemical compound that is likely to be a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine derivatives have been synthesized from various precursors through intra- and intermolecular reactions . A series of (E)-N-((2-(piperidin-1-yl)quinolin-3-yl)methylene)aniline derivatives have been synthesized from 2-(piperidin-1-yl)quinoline-3-carbaldehyde with substituted anilines .Molecular Structure Analysis
The molecular structure of piperidine derivatives, including “2-(3-(Ethoxymethyl)piperidin-1-yl)aniline”, can be analyzed based on spectral data such as IR, H–NMR, mass spectrometry and X-ray single crystal diffraction analysis .Chemical Reactions Analysis
Piperidine derivatives are formed through various intra- and intermolecular reactions . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(3-(Ethoxymethyl)piperidin-1-yl)aniline” can be inferred from related piperidine derivatives. For instance, these compounds should be stored in a dark place, in an inert atmosphere, at room temperature .Scientific Research Applications
Drug Design and Synthesis
Piperidine derivatives are key and extensive category of Nitrogen bearing heterocyclic compounds. They show a wide variety of biologic activities and are a vital fundament in the production of drugs . More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder .
Anticancer Applications
Piperidine derivatives are being utilized in different ways as anticancer agents . Several piperidine alkaloids isolated from natural herbs, were found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Antimicrobial Applications
Piperidine derivatives also have applications as antimicrobial agents . Their structure and pharmacophoric features make them effective in combating various microbial infections .
Analgesic Applications
Piperidine derivatives are used as analgesic agents . They can help in relieving pain and are used in the formulation of various pain-relieving drugs .
Anti-inflammatory Applications
Piperidine derivatives are used as anti-inflammatory agents . They can help in reducing inflammation and are used in the formulation of various anti-inflammatory drugs .
Antipsychotic Applications
Piperidine derivatives are used as antipsychotic agents . They can help in managing psychosis and are used in the formulation of various antipsychotic drugs .
Future Directions
Piperidines are pivotal cornerstones in the production of drugs, and their derivatives are present in more than twenty classes of pharmaceuticals . Therefore, the synthesis and study of piperidine derivatives, including “2-(3-(Ethoxymethyl)piperidin-1-yl)aniline”, will continue to be an important area of research in the field of drug discovery .
properties
IUPAC Name |
2-[3-(ethoxymethyl)piperidin-1-yl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-2-17-11-12-6-5-9-16(10-12)14-8-4-3-7-13(14)15/h3-4,7-8,12H,2,5-6,9-11,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSIPYZOMYKZNFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CCCN(C1)C2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(Ethoxymethyl)piperidin-1-yl)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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